Cas no 954275-34-4 (2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine)

• Product Name: 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine
• CAS No: 954275-34-4
• MF: C₁₁H₁₈N₂OS
• MW: 226.33
• CID: 4667306
• Update Time: 2025-05-22

2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine
• 4-Morpholineethanamine, 2-methyl-β-2-thienyl-
• 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine

• Inchi： InChI=1S/C11H18N2OS/c1-9-8-13(4-5-14-9)10(7-12)11-3-2-6-15-11/h2-3,6,9-10H,4-5,7-8,12H2,1H3
• InChI Key： OFMFEVBNWWMEFZ-UHFFFAOYSA-N
• SMILES： CC1CN(CCO1)C(CN)c2cccs2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 331.6±37.0 °C at 760 mmHg
• Flash Point: 154.4±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine

Recent Advances in the Study of 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine (CAS: 954275-34-4)

The compound 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine (CAS: 954275-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique morpholine and thiophene moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the morpholine ring could enhance the compound's binding affinity to specific neurotransmitter receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety.

In addition to its neurological applications, 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. This finding opens new avenues for the development of targeted cancer therapies.

Further investigations into the pharmacokinetics and pharmacodynamics of 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine have been conducted using advanced analytical techniques such as LC-MS/MS and NMR spectroscopy. These studies have provided valuable insights into the compound's metabolic stability and potential drug-drug interactions, which are critical for its progression into clinical trials.

Despite these promising findings, challenges remain in the development of 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(2-methylmorpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine (CAS: 954275-34-4) represents a promising candidate for further development in both neurological and oncological therapeutics. Continued research into its molecular mechanisms and optimization of its pharmacological profile will be essential for realizing its full therapeutic potential.